Cas no 40626-45-7 (2,2-Dichloro-2-phenylacetonitrile)

• Product Name: 2,2-Dichloro-2-phenylacetonitrile
• CAS No: 40626-45-7
• MF: C₈H₅Cl₂N
• MW: 186.037999868393
• MDL: MFCD09702429
• CID: 2625507
• PubChem ID: 11126972
• Update Time: 2025-06-28

2,2-Dichloro-2-phenylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2,2-Dichloro-2-phenylacetonitrile
• 40626-45-7
• a-dichlorophenyl-acetonitrile
• Benzeneacetonitrile, a,a-dichloro-
• 815-958-2
• I+/-,I+/--dichlorophenyl-acetonitrile
• DTXCID20406969
• EN300-70641
• SCHEMBL5152927
• DTXSID10456150
• MFCD09702429

• MDL： MFCD09702429
• Inchi： 1S/C8H5Cl2N/c9-8(10,6-11)7-4-2-1-3-5-7/h1-5H
• InChI Key： HDTAUMIOSWQZRW-UHFFFAOYSA-N
• SMILES： ClC(C#N)(C1C=CC=CC=1)Cl

Computed Properties

• Exact Mass: 184.9799046Da
• Monoisotopic Mass: 184.9799046Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 23.8Ų

Additional information on 2,2-Dichloro-2-phenylacetonitrile

2,2-Dichloro-2-phenylacetonitrile (CAS No. 40626-45-7): An Overview of Its Properties, Applications, and Recent Research

2,2-Dichloro-2-phenylacetonitrile (CAS No. 40626-45-7) is a versatile organic compound that has garnered significant attention in the fields of chemistry, pharmaceuticals, and materials science. This compound is characterized by its unique molecular structure, which consists of a nitrile group attached to a phenyl ring and two chlorine atoms. The combination of these functional groups imparts 2,2-Dichloro-2-phenylacetonitrile with a range of chemical and physical properties that make it valuable in various applications.

The molecular formula of 2,2-Dichloro-2-phenylacetonitrile is C₉H₆Cl₂N, and its molecular weight is approximately 199.05 g/mol. The compound is a colorless liquid at room temperature with a characteristic odor. It is insoluble in water but highly soluble in organic solvents such as ethanol, acetone, and dichloromethane. These solubility properties make it easy to handle and process in laboratory and industrial settings.

In terms of chemical reactivity, 2,2-Dichloro-2-phenylacetonitrile exhibits several notable characteristics. The presence of the nitrile group makes it an excellent precursor for the synthesis of various nitrogen-containing compounds, including amides, amines, and imines. The chlorine atoms can also undergo substitution reactions with nucleophiles, leading to the formation of diverse derivatives. These reactivity features have been exploited in the synthesis of pharmaceutical intermediates and fine chemicals.

One of the primary applications of 2,2-Dichloro-2-phenylacetonitrile is in the pharmaceutical industry. It serves as an intermediate in the synthesis of several drugs, including antiviral agents and anticancer drugs. For instance, recent research has shown that derivatives of 2,2-Dichloro-2-phenylacetonitrile exhibit potent antiviral activity against a range of viruses, including influenza and herpes simplex virus (HSV). These findings have sparked interest in exploring the potential use of these derivatives as novel antiviral agents.

In addition to its pharmaceutical applications, 2,2-Dichloro-2-phenylacetonitrile has found use in materials science. Its unique combination of functional groups makes it suitable for the synthesis of advanced materials with tailored properties. For example, researchers have utilized 2,2-Dichloro-2-phenylacetonitrile-based monomers to create polymers with enhanced mechanical strength and thermal stability. These polymers have potential applications in areas such as electronics, coatings, and adhesives.

The environmental impact of 2,2-Dichloro-2-phenylacetonitrile is another area of ongoing research. While the compound itself is not classified as hazardous under current regulations, its degradation products and potential environmental fate are subjects of interest. Studies have shown that under certain conditions, 2,2-Dichloro-2-phenylacetonitrile can degrade into less harmful compounds through biodegradation or chemical reactions. However, further research is needed to fully understand its environmental behavior and ensure its safe use.

In conclusion, 2,2-Dichloro-2-phenylacetonitrile (CAS No. 40626-45-7) is a multifunctional compound with a wide range of applications in chemistry, pharmaceuticals, and materials science. Its unique molecular structure and reactivity properties make it an invaluable intermediate for the synthesis of various compounds with diverse functionalities. Ongoing research continues to uncover new applications and improve our understanding of its behavior in different contexts.